5-((3-(Dimethylamino)propyl)amino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[3-(dimethylamino)propylamino]-2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H24N4O3/c1-15-5-7-16(8-6-15)26-14-17-9-10-19(27-17)21-24-18(13-22)20(28-21)23-11-4-12-25(2)3/h5-10,23H,4,11-12,14H2,1-3H3
• InChI Key: RKWWODDPFXMIEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NCCCN(C)C)C#N
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

5-((3-(Dimethylamino)propyl)amino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

• Development of Novel Synthetic Routes : Research on similar heterocyclic compounds has focused on developing new synthetic methodologies. For instance, studies have explored the synthesis of various heterocyclic compounds via cyclization of oxime derivatives, highlighting the versatility of these compounds in synthesizing a range of chemical structures with potential for further functionalization or application in material science and medicinal chemistry (R. Vijn et al., 1993).

• Chemical Transformations for Novel Compounds : Another area of interest is the chemical transformation of existing compounds to yield new structures with unique properties. For example, reactions involving dimethylamino groups and specific carbonitrile structures have led to the development of compounds with potential applications in drug development and synthetic chemistry (O. Shablykin et al., 2018).

Potential Pharmacological Applications

• Progesterone Receptor Modulators : Research into similar compounds has identified potential applications in female healthcare, including contraception and treatment of conditions such as fibroids and endometriosis. For example, derivatives of oxindole have been explored for their properties as progesterone receptor modulators, indicating the potential for compounds with similar structural motifs to serve in therapeutic capacities (A. Fensome et al., 2008).

• Synthesis of Bioactive Molecules : The ability to synthesize bioactive molecules from heterocyclic precursors has been demonstrated, with applications in drug discovery and development. The synthesis and functionalization of heterocyclic compounds enable the exploration of their bioactivity, underscoring the potential pharmaceutical applications of these chemicals (Tayseer A. Abdallah, 2007).